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  3. 6-acetyl-2-[(2,5-dimethyl-1H-pyrrol-3-yl)methylene]-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one
6-acetyl-2-[(2,5-dimethyl-1H-pyrrol-3-yl)methylene]-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one 6-acetyl-2-[(2,5-dimethyl-1H-pyrrol-3-yl)methylene]-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0888779
InChI: InChI=1S/C27H25N3O3S/c1-14-12-19(15(2)28-14)13-22-26(32)30-25(23(17(4)31)16(3)29-27(30)34-22)24-20-9-7-6-8-18(20)10-11-21(24)33-5/h6-13,25,28H,1-5H3/b22-13-
SMILES: CC1=CC(=C(N1)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)C)C4=C(C=CC5=CC=CC=C54)OC
Molecular Formula: C27H25N3O3S
Molecular Weight: 471.6 g/mol

6-acetyl-2-[(2,5-dimethyl-1H-pyrrol-3-yl)methylene]-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one

CAS No.:

Cat. No.: VC0888779

Molecular Formula: C27H25N3O3S

Molecular Weight: 471.6 g/mol

* For research use only. Not for human or veterinary use.

6-acetyl-2-[(2,5-dimethyl-1H-pyrrol-3-yl)methylene]-5-(2-methoxy-1-naphthyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3(2H)-one -

Specification

Molecular Formula C27H25N3O3S
Molecular Weight 471.6 g/mol
IUPAC Name (2Z)-6-acetyl-2-[(2,5-dimethyl-1H-pyrrol-3-yl)methylidene]-5-(2-methoxynaphthalen-1-yl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-one
Standard InChI InChI=1S/C27H25N3O3S/c1-14-12-19(15(2)28-14)13-22-26(32)30-25(23(17(4)31)16(3)29-27(30)34-22)24-20-9-7-6-8-18(20)10-11-21(24)33-5/h6-13,25,28H,1-5H3/b22-13-
Standard InChI Key UPNDKKISNSACFU-XKZIYDEJSA-N
Isomeric SMILES CC1=CC(=C(N1)C)/C=C\2/C(=O)N3C(C(=C(N=C3S2)C)C(=O)C)C4=C(C=CC5=CC=CC=C54)OC
SMILES CC1=CC(=C(N1)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)C)C4=C(C=CC5=CC=CC=C54)OC
Canonical SMILES CC1=CC(=C(N1)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)C)C4=C(C=CC5=CC=CC=C54)OC

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